Cas no 111478-49-0 (2,2-Dimethyl-6-nitro-chroman-4-one)
2,2-Dimethyl-6-nitro-chroman-4-one is a nitro-substituted chromanone derivative characterized by its unique structural framework, featuring a chroman-4-one core with a nitro group at the 6-position and two methyl groups at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate for the development of bioactive molecules. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the dimethyl substitution contributes to steric stability. Its well-defined crystalline structure ensures high purity, making it suitable for precise applications in medicinal chemistry and material science.
111478-49-0 structure
Product name:2,2-Dimethyl-6-nitro-chroman-4-one
2,2-Dimethyl-6-nitro-chroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-6-nitrochroman-4-one
- 2,2-Dimethyl-6-Nitro-Chroman-4-One
- 4H-1-Benzopyran-4-one,2,3-dihydro-2,2-dimethyl-6-nitro-
- 6-nitro-2,2-dimethyl-4-chromanone
- 6-Nitro-2,2-dimethylchroman-4-one
- ACMC-20a6cs
- AGN-PC-002IEO
- ANW-59162
- CTK4A7366
- SureCN9818795
- 2,3-Dihydro-2,2-dimethyl-6-nitro-4H-1-benzopyran-4-one
- 2,2-diMethyl-6-nitro-3,4-dihydro-2H-1-benzopyran-4-one
- 111478-49-0
- MFCD07369941
- EN300-206943
- CS-0172033
- DTXSID70563874
- SY198042
- AS-37628
- A13270
- FT-0657134
- 2,2-dimethyl-6-nitro-3H-chromen-4-one
- SCHEMBL9818795
- Q-103192
- AKOS015913002
- 2,2-dimethyl-6-nitro-chroman-4-one, AldrichCPR
- Z2028741096
- SKWGQIKSBYQUAP-UHFFFAOYSA-N
- 2,2-Dimethyl-6-nitro-2,3-dihydro-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one, 2,3-dihydro-2,2-dimethyl-6-nitro-
- DB-060093
- 2,2-Dimethyl-6-nitro-chroman-4-one
-
- MDL： MFCD07369941
- Inchi： InChI=1S/C11H11NO4/c1-11(2)6-9(13)8-5-7(12(14)15)3-4-10(8)16-11/h3-5H,6H2,1-2H3
- InChI Key： SKWGQIKSBYQUAP-UHFFFAOYSA-N
- SMILES： CC1(C)CC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])O1
Computed Properties
- Exact Mass: 221.06883
- Monoisotopic Mass: 221.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 1.8
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.270±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 373 ºC
- Boiling Point: 365.9℃/760mmHg
- Solubility: Almost insoluble (0.053 g/l) (25 º C),
- PSA: 72.12
2,2-Dimethyl-6-nitro-chroman-4-one Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319
- Warning Statement： P261;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
2,2-Dimethyl-6-nitro-chroman-4-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 60201-0.25/G |
2,2-DIMETHYL-6-NITRO-CHROMAN-4-ONE |
111478-49-0 | 97% | 0.25g |
$171 | 2023-09-15 | |
| Alichem | A449042521-5g |
2,2-Dimethyl-6-nitrochroman-4-one |
111478-49-0 | 97% | 5g |
$1483.02 | 2023-09-04 | |
| Alichem | A449042521-1g |
2,2-Dimethyl-6-nitrochroman-4-one |
111478-49-0 | 97% | 1g |
$436.56 | 2023-09-04 | |
| abcr | AB169151-1 g |
2,2-Dimethyl-6-nitro-chroman-4-one; 97% |
111478-49-0 | 1g |
€731.90 | 2023-05-08 | ||
| TRC | D461218-100mg |
2,2-Dimethyl-6-nitro-chroman-4-one |
111478-49-0 | 100mg |
$ 230.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D505699-1g |
2,2-DiMethyl-6-nitrochroMan-4-one |
111478-49-0 | 97% | 1g |
$786 | 2024-05-24 | |
| Enamine | EN300-206943-0.1g |
2,2-dimethyl-6-nitro-3,4-dihydro-2H-1-benzopyran-4-one |
111478-49-0 | 95.0% | 0.1g |
$148.0 | 2025-02-20 | |
| Fluorochem | 040688-5g |
2,2-Dimethyl-6-nitro-chroman-4-one |
111478-49-0 | 97% | 5g |
￡1686.00 | 2022-03-01 | |
| abcr | AB169151-250mg |
2,2-Dimethyl-6-nitro-chroman-4-one, 97%; . |
111478-49-0 | 97% | 250mg |
€375.70 | 2025-02-16 | |
| Aaron | AR008SWU-10g |
2,2-DIMETHYL-6-NITRO-CHROMAN-4-ONE |
111478-49-0 | 95% | 10g |
$2555.00 | 2023-12-16 |
2,2-Dimethyl-6-nitro-chroman-4-one Related Literature
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1. Analogues of antijuvenile hormonesPanayiotis Anastasis,Philip E. Brown J. Chem. Soc. Perkin Trans. 1 1982 2013
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2. Studies of chromenes. Part 5. Reaction of the Vilsmeier reagent with 7-methoxy-2,2-dimethylchroman-4-ones. 4-Chloro-7-methoxy-2,2-dimethyl-2H-chromenes and their nitration products.Philip E. Brown,Wafa Y. Marcus,Panayiotis Anastasis J. Chem. Soc. Perkin Trans. 1 1985 1127
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:111478-49-0)2,2-Dimethyl-6-nitro-chroman-4-one
Purity:99%
Quantity:1g
Price ($):382.0